Cas no 2228407-19-8 (1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropylmethanamine)
1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropylmethanamine
- 2228407-19-8
- [1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropyl]methanamine
- EN300-1958115
-
- Inchi: 1S/C10H9BrF3N/c11-7-1-6(2-8(12)3-7)9(5-15)4-10(9,13)14/h1-3H,4-5,15H2
- InChI Key: DKSSMEZAAXCYLB-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC(=C1)C1(CN)CC1(F)F)F
Computed Properties
- Exact Mass: 278.98705g/mol
- Monoisotopic Mass: 278.98705g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26Ų
1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1958115-1g |
[1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropyl]methanamine |
2228407-19-8 | 1g |
$1343.0 | 2023-09-17 | ||
| Enamine | EN300-1958115-5g |
[1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropyl]methanamine |
2228407-19-8 | 5g |
$3894.0 | 2023-09-17 | ||
| Enamine | EN300-1958115-10g |
[1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropyl]methanamine |
2228407-19-8 | 10g |
$5774.0 | 2023-09-17 | ||
| Enamine | EN300-1958115-0.05g |
[1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropyl]methanamine |
2228407-19-8 | 0.05g |
$1129.0 | 2023-09-17 | ||
| Enamine | EN300-1958115-0.1g |
[1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropyl]methanamine |
2228407-19-8 | 0.1g |
$1183.0 | 2023-09-17 | ||
| Enamine | EN300-1958115-0.25g |
[1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropyl]methanamine |
2228407-19-8 | 0.25g |
$1235.0 | 2023-09-17 | ||
| Enamine | EN300-1958115-0.5g |
[1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropyl]methanamine |
2228407-19-8 | 0.5g |
$1289.0 | 2023-09-17 | ||
| Enamine | EN300-1958115-1.0g |
[1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropyl]methanamine |
2228407-19-8 | 1g |
$1343.0 | 2023-05-31 | ||
| Enamine | EN300-1958115-2.5g |
[1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropyl]methanamine |
2228407-19-8 | 2.5g |
$2631.0 | 2023-09-17 | ||
| Enamine | EN300-1958115-5.0g |
[1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropyl]methanamine |
2228407-19-8 | 5g |
$3894.0 | 2023-05-31 |
1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropylmethanamine Related Literature
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
Additional information on 1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropylmethanamine
Professional Introduction to Compound with CAS No. 2228407-19-8 and Product Name: 1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropylmethanamine
The compound identified by the CAS number 2228407-19-8 and the product name 1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both bromo and fluoro substituents on the aromatic ring, combined with the distinctive cyclopropylmethanamine moiety, positions this compound as a versatile scaffold for further chemical manipulation and biological evaluation.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated and brominated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The 1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropylmethanamine structure exemplifies this trend, offering a promising platform for the design of novel therapeutic agents. The cyclopropyl group, in particular, is known for its ability to confer rigidity to the molecular framework, which can be advantageous in optimizing interactions with biological targets.
Current research in medicinal chemistry increasingly emphasizes the importance of structural diversity in drug discovery. The 1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropylmethanamine compound aligns with this paradigm by integrating multiple pharmacophoric elements into a single molecular entity. This design approach has been shown to enhance the likelihood of identifying compounds with high efficacy and low toxicity. The bromo and fluoro substituents not only contribute to the compound's lipophilicity but also serve as handles for further derivatization, enabling chemists to fine-tune its biological activity.
One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex molecules. The cyclopropylmethanamine core provides a versatile nitrogen-rich scaffold that can be functionalized in numerous ways. For instance, nucleophilic substitution reactions at the bromo-substituted aromatic ring can introduce a wide array of bioactive groups, while reductive amination or other transformations could expand its utility in peptidomimetic chemistry. Such flexibility makes 1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropylmethanamine an attractive candidate for libraries designed for high-throughput screening.
The integration of fluorine atoms into pharmaceutical candidates has been extensively studied due to their ability to modulate pharmacokinetic properties such as solubility and metabolic stability. In particular, 2-fluoro-substituted compounds have demonstrated enhanced bioavailability and prolonged half-lives in vivo. The presence of two fluorine atoms in the 1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropylmethanamine structure suggests that it may exhibit favorable pharmacokinetic characteristics, making it a valuable asset in drug development pipelines.
Recent advances in computational chemistry have further accelerated the process of identifying promising drug candidates. Molecular modeling techniques allow researchers to predict how modifications to a molecule's structure will affect its interactions with biological targets. By leveraging these tools, scientists can optimize the 1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropylmethanamine scaffold to improve its binding affinity and selectivity. Such computational approaches are particularly valuable when dealing with complex molecules like this one, where multiple functional groups must be carefully balanced.
The bromo substituent on the aromatic ring also offers unique opportunities for chemical modification. Halogenation reactions are well-established methods for introducing diversity into molecular libraries, and bromine is often preferred due to its moderate reactivity and ease of handling. In addition to serving as a site for further functionalization, the bromo group can participate in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in constructing biaryl motifs found in many bioactive compounds.
The cyclopropyl group is another key feature that distinguishes this compound from others in its class. Cyclopropanes are known for their strained three-membered rings, which can lead to unique electronic properties and conformational constraints. These characteristics can influence how the molecule interacts with biological targets, potentially leading to enhanced potency or selectivity. Moreover, cyclopropanes are often resistant to hydrolysis under physiological conditions, which could contribute to improved stability in vivo.
From a synthetic perspective,1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropylmethanamine presents an interesting challenge due to its complex architecture. However,the availability of efficient synthetic routes would significantly enhance its utility as a building block for drug discovery efforts. Recent reports have highlighted novel methodologies for constructing cyclopropyl-containing molecules using transition metal catalysis or other innovative approaches. These advancements could provide chemists with new tools for accessing derivatives of this compound more efficiently than ever before.
In conclusion,1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228407-19-8) represents a promising candidate for further exploration in pharmaceutical chemistry, showcasing structural features that make it an attractive scaffold for drug development.* Its unique combination of fluorine, bromine,and cyclopropyl substituents offers numerous opportunities for chemical modification, while also presenting challenges that could drive innovation in synthetic methodology.* As research continues,*this compound* is likely*to play an important role*in future efforts*to discover*new therapeutic agents.*
2228407-19-8 (1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)